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Compound of Interest |

Compound Name: lodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904
Technical Support Center: lodine-120 PET
Imaging

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
common challenges encountered during lodine-120 (I-120) Positron Emission Tomography
(PET) imaging experiments, with a specific focus on background correction techniques.

Frequently Asked Questions (FAQSs)

Q1: What is the primary source of high background in 1-120 PET imaging?

Al: The primary source of high background in 1-120 PET imaging is prompt gamma
coincidences.[1][2] I-120 is a non-pure positron emitter, meaning that in addition to positrons,
its decay scheme includes the emission of gamma rays that are in cascade with the positron
emission.[2] These prompt gamma photons can be detected in coincidence with one of the 511
keV annihilation photons, creating spurious "true" coincidence events. These events are not
random in timing and therefore are not corrected by standard randoms correction methods like
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delayed window subtraction. This leads to an elevated background that degrades image
contrast and quantitative accuracy.[1][3]

Q2: How does the background from prompt gamma coincidences affect quantitative analysis?

A2: The background from prompt gamma coincidences can lead to a significant overestimation
of radioactivity in regions of interest and a decrease in image contrast.[1] This can obscure the
visualization of small lesions and lead to inaccurate measurements of radiotracer uptake, which
is critical for dosimetry calculations and drug development studies.[4] In phantom studies with |-
120, it has been shown that without proper background correction, erroneous positive and
negative radioactivity values can be found in "cold" inserts where no radioactivity is present.[5]

[6]

Q3: What are the key differences in background correction between 1-120 and standard PET
isotopes like F-18?

A3: Standard PET isotopes like Fluorine-18 (F-18) are considered "pure" positron emitters and
do not have significant prompt gamma emissions. Therefore, background correction for F-18
primarily focuses on scatter and random coincidences. For 1-120, an additional and significant
source of background from prompt gamma coincidences must be addressed.[2] This requires
specialized correction techniques beyond what is typically used for F-18 imaging.

Q4: Can | use the delayed window subtraction method to correct for the high background in I-
120 imaging?

A4: No, the delayed window subtraction method is designed to correct for random
coincidences, which are events that are not truly coincident in time. Prompt gamma
coincidences in I-120 imaging are "true" coincidences because the prompt gamma is emitted in
cascade with the positron. Therefore, these events are not captured and corrected by the
delayed window technique.[7]
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Issue

Possible Cause

Recommended Solution &
Experimental Protocol

High background noise across
the entire field of view, leading

to poor image contrast.

Prompt gamma coincidences
from the decay of I-120 are not

being adequately corrected.[1]

Implement a model-based
prompt gamma correction
(PGC) algorithm.Protocol:1.
Acquire PET data in list-mode
format to retain all event
information.2. Utilize a
reconstruction software that
includes a PGC module. This
is often a vendor-specific
algorithm.[1]3. The algorithm
will typically model the spatial
distribution of prompt gamma
coincidences based on the
physics of the decay and the
scanner geometry.4. This
model is then scaled and
subtracted from the acquired
sinograms before or during

image reconstruction.[8]

Inaccurate quantification, with
overestimation of activity in

tissues.

The scatter correction
algorithm is misinterpreting
prompt gamma events as
scatter, leading to incorrect

scaling and subtraction.[3]

Employ a dual-component
(scatter and prompt gamma)
background correction
method.Protocol:1. This
advanced method involves a
two-component fit to the
background signal in the
emission data.[8]2. One
component models the
Compton scatter distribution,
while the second component
models the prompt gamma
distribution.3. By fitting both
models simultaneously, a more

accurate separation and
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subtraction of both scatter and
prompt gamma contributions
can be achieved, leading to
improved quantitative

accuracy.[3]

"Hot spots" appearing in areas
known to have no tracer

uptake (e.g., cold phantoms).

Uncorrected prompt gamma
coincidences are being

reconstructed as real events.

[5]16]

Optimize the energy window
settings on the PET
scanner.Protocol:1. Narrowing
the upper energy level of the
acquisition window can help to
exclude some of the higher-
energy prompt gammas from I-
120.2. Acquire a series of
phantom scans with varying
upper energy window settings
(e.g., from 650 keV down to
550 keV) while keeping the
lower level constant.3. Analyze
the trade-off between the
reduction in background and
the loss of true 511 keV
annihilation events to
determine the optimal window
for your specific scanner and

experimental setup.[9]

Persistently high background
even after applying a standard
PGC algorithm.

The specific prompt gamma
emission profile of I-120 may
not be perfectly modeled by a
generic "non-pure positron

emitter” correction algorithm.

Consider implementing a Triple
Energy Window (TEW)
correction
technique.Protocol:1. This
method uses three energy
windows: one centered on the
511 keV photopeak and two
adjacent windows to sample
the scatter and background.
[10][11]2. The counts in the
adjacent windows are used to

estimate the contribution of
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scatter and other background
events (including prompt
gammas) within the photopeak
window.3. This estimation is
then subtracted from the
photopeak window data. The
TEW method can provide a
more data-driven approach to
background correction.[11]

Quantitative Data Summary
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Caption: Workflow for 1-120 PET imaging and background correction.
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Caption: 1-120 decay and the origin of spurious coincidences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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